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Compound of Interest

Compound Name:
4-Hydroxyphenylboronic acid

pinacol ester

Cat. No.: B1333624 Get Quote

Essential Safety and Handling Guide for 4-
Hydroxyphenylboronic Acid Pinacol Ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Hydroxyphenylboronic acid pinacol ester (CAS No: 269409-70-3). Adherence to these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Immediate Safety and Hazard Information
4-Hydroxyphenylboronic acid pinacol ester is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1][2][3][4]

Signal Word: Warning[1][2][4]
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Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory for handling 4-
Hydroxyphenylboronic acid pinacol ester to minimize exposure and ensure safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.combi-blocks.com/msds/PN-2152.pdf
https://file.medchemexpress.com/batch_PDF/HY-W002879/4-Hydroxyphenylboronic-acid-pinacol-ester-SDS-MedChemExpress.pdf
https://www.fishersci.fi/store/msds?partNumber=11387419&productDescription%3D4-HYDROXYBENZENEBORONIC+A+CID+PINACOL+ESTER%2C+97%25+1&countryCode=FI&language=en
https://www.combi-blocks.com/msds/PN-2152.pdf
https://file.medchemexpress.com/batch_PDF/HY-W002879/4-Hydroxyphenylboronic-acid-pinacol-ester-SDS-MedChemExpress.pdf
https://www.fishersci.fi/store/msds?partNumber=11387419&productDescription%3D4-HYDROXYBENZENEBORONIC+A+CID+PINACOL+ESTER%2C+97%25+1&countryCode=FI&language=en
https://www.combi-blocks.com/msds/PN-2152.pdf
https://file.medchemexpress.com/batch_PDF/HY-W002879/4-Hydroxyphenylboronic-acid-pinacol-ester-SDS-MedChemExpress.pdf
https://www.fishersci.fi/store/msds?partNumber=11387419&productDescription%3D4-HYDROXYBENZENEBORONIC+A+CID+PINACOL+ESTER%2C+97%25+1&countryCode=FI&language=en
https://www.benchchem.com/product/b1333624?utm_src=pdf-body
https://www.benchchem.com/product/b1333624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[5][6]

To protect eyes from dust

particles and splashes which

can cause serious irritation.[5]

[6]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber,

polychloroprene, butyl rubber)

should be worn.[5][7] Gloves

must be inspected before use

and changed immediately if

contaminated.[6][8]

To prevent skin contact and

potential irritation.[5]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[5][9]

To protect skin from accidental

splashes or spills.[5]

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved respirator

(e.g., N95 dust mask) should

be used.[4][6]

To prevent respiratory tract

irritation from inhalation of

dust.[6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 4-Hydroxyphenylboronic acid pinacol ester is critical for

safety.

Preparation:
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Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.[5][10]

Conduct all work in a well-ventilated area, preferably within a certified chemical fume

hood.[5][6]

The work area should be clean and free of clutter.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Chemical:

Keep the container of 4-Hydroxyphenylboronic acid pinacol ester tightly closed when

not in use.[6]

Avoid generating dust when transferring the solid.[6][7] Use appropriate tools, such as a

spatula, for transfers.[6]

Avoid all personal contact, including the inhalation of dust or vapors.[5]

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5][6]

Clean the work area to remove any residual chemical.

Remove any contaminated clothing immediately and wash it before reuse.[5]

Emergency Procedures
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Incident First Aid Measures

In case of eye contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do – continue rinsing. If eye irritation persists,

get medical advice/attention.[1]

In case of skin contact

Wash with soap and water. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash before reuse.

[1]

If inhaled

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1]

If swallowed

Wash out mouth with copious amounts of water

for at least 15 minutes. Seek medical attention.

[1]

Spill

Evacuate non-essential personnel. Ensure the

area is well-ventilated. For small spills, use an

inert absorbent material (e.g., sand, vermiculite)

to contain the spill, avoiding dust generation.

Carefully sweep or scoop the absorbed material

into a labeled, sealed container for hazardous

waste disposal.[5]

Disposal Plan
All waste generated from the use of 4-Hydroxyphenylboronic acid pinacol ester, including

contaminated PPE and empty containers, must be considered hazardous waste.[5]

Waste Collection: Collect all contaminated materials in a designated, labeled, and sealed

container for hazardous waste.

Disposal Method: Do not pour waste down the drain.[5] Dispose of contents/container in

accordance with local, regional, and national regulations. Offer surplus and non-recyclable

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.combi-blocks.com/msds/PN-2152.pdf
https://www.combi-blocks.com/msds/PN-2152.pdf
https://www.combi-blocks.com/msds/PN-2152.pdf
https://www.combi-blocks.com/msds/PN-2152.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/product/b1333624?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solutions to a licensed disposal company.[11]

Handling Workflow

PreparationDonning PPE

Chemical Handling

Post-Handling

Waste Disposal

Verify accessible safety shower and eyewash station

Work within a certified chemical fume hood

Ensure work area is clean and clutter-free

Use respiratory protection if dust is generated

Wear chemical safety goggles / face shield

Wear chemically resistant gloves (e.g., nitrile)

Wear a lab coat (and chemical apron if necessary)

Keep container tightly closed when not in use

Avoid generating dust during transfer

Avoid all personal contact (inhalation, skin, eyes)

Thoroughly wash hands with soap and water

Clean and decontaminate the work area

Properly doff and dispose of/clean PPE

Collect all waste in a labeled, sealed container

Dispose of as hazardous waste via a licensed company

End

Start
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Hydroxyphenylboronic Acid Pinacol Ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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